![molecular formula C22H26N4O2S B306007 N-benzyl-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide](/img/structure/B306007.png)
N-benzyl-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
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Overview
Description
N-benzyl-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of triazole derivatives, which have been found to exhibit a broad range of biological activities. In
Mechanism of Action
The mechanism of action of N-benzyl-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is not fully understood. However, it has been proposed that the compound may act by inhibiting the growth of microorganisms or cancer cells through the disruption of essential cellular processes. It may also exert its anti-inflammatory and antioxidant effects by modulating the activity of key enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria, fungi, and viruses. It has also been reported to exhibit antitumor activity against various cancer cell lines. In addition, it has been shown to possess anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-benzyl-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide for lab experiments is its broad range of biological activities. This makes it a promising candidate for the development of new drugs or therapeutic agents. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for research on N-benzyl-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide. One area of interest is the development of new derivatives of this compound with improved solubility and biological activity. Another potential direction is the investigation of its mechanism of action in more detail, which could lead to the identification of new targets for drug development. Additionally, the compound could be tested in animal models to evaluate its efficacy and safety for potential clinical use.
Synthesis Methods
The synthesis of N-benzyl-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been reported in the literature. The method involves the reaction of 4-methyl-5-[(4-propan-2-ylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol with benzyl bromide and acetic anhydride in the presence of triethylamine. The product is obtained as a white solid in good yield after purification by column chromatography.
Scientific Research Applications
N-benzyl-2-[(4-methyl-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit antimicrobial, antitumor, anti-inflammatory, and antioxidant activities. In addition, it has been investigated for its potential use as an antifungal agent.
properties
Molecular Formula |
C22H26N4O2S |
---|---|
Molecular Weight |
410.5 g/mol |
IUPAC Name |
N-benzyl-2-[[4-methyl-5-[(4-propan-2-ylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C22H26N4O2S/c1-16(2)18-9-11-19(12-10-18)28-14-20-24-25-22(26(20)3)29-15-21(27)23-13-17-7-5-4-6-8-17/h4-12,16H,13-15H2,1-3H3,(H,23,27) |
InChI Key |
NUISOJUSRGHOGJ-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)OCC2=NN=C(N2C)SCC(=O)NCC3=CC=CC=C3 |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC2=NN=C(N2C)SCC(=O)NCC3=CC=CC=C3 |
Origin of Product |
United States |
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